Cas no 475576-65-9 (4H-1-Benzopyran-3-carbonitrile, 2-amino-7-methoxy-4-(3-pyridinyl)-)

4H-1-Benzopyran-3-carbonitrile, 2-amino-7-methoxy-4-(3-pyridinyl)-, is a heterocyclic compound featuring a benzopyran core substituted with a cyano group at the 3-position, an amino group at the 2-position, a methoxy group at the 7-position, and a pyridinyl moiety at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and material science. The presence of multiple functional groups enhances its reactivity, enabling diverse derivatization for applications such as drug discovery or optoelectronic materials. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while the pyridinyl and methoxy groups contribute to solubility and binding affinity in biological systems.

4H-1-Benzopyran-3-carbonitrile, 2-amino-7-methoxy-4-(3-pyridinyl)- structure

475576-65-9 structure

Product Name:4H-1-Benzopyran-3-carbonitrile, 2-amino-7-methoxy-4-(3-pyridinyl)-

CAS No:475576-65-9

MF:C₁₆H₁₃N₃O₂

MW:279.293323278427

CID:3993123

PubChem ID:3633856

Update Time:2025-10-30

4H-1-Benzopyran-3-carbonitrile, 2-amino-7-methoxy-4-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-3-carbonitrile, 2-amino-7-methoxy-4-(3-pyridinyl)-
- 2-amino-7-methoxy-4-(pyridin-3-yl)-4H-chromene-3-carbonitrile
- 2-amino-7-methoxy-4-pyridin-3-yl-4H-chromene-3-carbonitrile
- 475576-65-9
- 2Z-0211
- MFCD01100940
- CHEMBL196471
- SCHEMBL4430598
- AKOS015992493
- Inchi： 1S/C16H13N3O2/c1-20-11-4-5-12-14(7-11)21-16(18)13(8-17)15(12)10-3-2-6-19-9-10/h2-7,9,15H,18H2,1H3
- InChI Key： GHNXTHKOSGJBSR-UHFFFAOYSA-N
- SMILES： C1(N)OC2=CC(OC)=CC=C2C(C2=CC=CN=C2)C=1C#N

Computed Properties

Exact Mass: 279.100776666Da
Monoisotopic Mass: 279.100776666Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 467
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 81.2Å²

4H-1-Benzopyran-3-carbonitrile, 2-amino-7-methoxy-4-(3-pyridinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	2Z-0211-1MG	2-amino-7-methoxy-4-(pyridin-3-yl)-4H-chromene-3-carbonitrile	475576-65-9	>90%	1mg	￡37.00	2023-02-22
Key Organics Ltd	2Z-0211-5MG	2-amino-7-methoxy-4-(pyridin-3-yl)-4H-chromene-3-carbonitrile	475576-65-9	>90%	5mg	￡46.00	2023-02-22
Key Organics Ltd	2Z-0211-10MG	2-amino-7-methoxy-4-(pyridin-3-yl)-4H-chromene-3-carbonitrile	475576-65-9	>90%	10mg	￡63.00	2023-02-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629677-1mg	2-Amino-7-methoxy-4-(pyridin-3-yl)-4H-chromene-3-carbonitrile	475576-65-9	98%	1mg	￥535.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629677-2mg	2-Amino-7-methoxy-4-(pyridin-3-yl)-4H-chromene-3-carbonitrile	475576-65-9	98%	2mg	￥578.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629677-5mg	2-Amino-7-methoxy-4-(pyridin-3-yl)-4H-chromene-3-carbonitrile	475576-65-9	98%	5mg	￥617.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629677-10mg	2-Amino-7-methoxy-4-(pyridin-3-yl)-4H-chromene-3-carbonitrile	475576-65-9	98%	10mg	￥862.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629677-20mg	2-Amino-7-methoxy-4-(pyridin-3-yl)-4H-chromene-3-carbonitrile	475576-65-9	98%	20mg	￥1083.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629677-25mg	2-Amino-7-methoxy-4-(pyridin-3-yl)-4H-chromene-3-carbonitrile	475576-65-9	98%	25mg	￥1375.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629677-50mg	2-Amino-7-methoxy-4-(pyridin-3-yl)-4H-chromene-3-carbonitrile	475576-65-9	98%	50mg	￥1328.00	2024-05-12

4H-1-Benzopyran-3-carbonitrile, 2-amino-7-methoxy-4-(3-pyridinyl)- Related Literature

1. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
4. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 4H-1-Benzopyran-3-carbonitrile, 2-amino-7-methoxy-4-(3-pyridinyl)-

Research Brief on 4H-1-Benzopyran-3-carbonitrile, 2-amino-7-methoxy-4-(3-pyridinyl)- (CAS: 475576-65-9)

The compound 4H-1-Benzopyran-3-carbonitrile, 2-amino-7-methoxy-4-(3-pyridinyl)- (CAS: 475576-65-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a kinase inhibitor, particularly in targeting specific pathways involved in cancer and inflammatory diseases. The presence of the pyridine and benzopyran moieties in its structure is believed to contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing insights for further optimization.

In vitro and in vivo studies have demonstrated promising results, with the compound showing potent inhibitory effects on tumor growth and inflammation markers. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, are currently under investigation to assess its suitability for clinical development. Collaborative efforts between academic and industrial researchers are underway to explore its full therapeutic potential.

Despite these advancements, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Future research directions include structural modifications to enhance efficacy and reduce toxicity, as well as large-scale preclinical trials to validate its therapeutic benefits. This compound represents a promising avenue for the development of novel kinase-targeted therapies.